Cas no 19479-65-3 (2-Ethoxy-2-propenenitrile)

• Product Name: 2-Ethoxy-2-propenenitrile
• CAS No: 19479-65-3
• MF: C₅H₇NO
• MW: 97.1151812076569
• MDL: MFCD14706031
• CID: 841765
• PubChem ID: 12349940
• Update Time: 2025-10-05

2-Ethoxy-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 2-ethoxy-
• 2-ethoxyprop-2-enenitrile
• 1-cyano-1-ethoxyethylene
• 2-Aethoxy-acrylonitril
• 2-Aethoxy-acrylsaeure-nitril
• 2-ethoxyacrylonitrile
• 2-ethoxy-acrylonitrile
• AG-E-42385
• CTK0E1050
• ethoxyacrylonitrile
• alpha-Ethoxyacrylonitrile
• 2-Ethoxy-2-propenenitrile

• MDL： MFCD14706031
• Inchi： 1S/C5H7NO/c1-3-7-5(2)4-6/h2-3H2,1H3
• InChI Key： RVBFWXYFXKDVKG-UHFFFAOYSA-N
• SMILES： C(#N)C(OCC)=C

Computed Properties

• Exact Mass: 97.05281

Experimental Properties

• Density: 0.918
• Boiling Point: 120 ºC
• Flash Point: 41 ºC
• Refractive Index: 1.4416
• PSA: 33.02

Additional information on 2-Ethoxy-2-propenenitrile

Recent Advances in the Study of 2-Ethoxy-2-propenenitrile (CAS: 19479-65-3) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Ethoxy-2-propenenitrile (CAS: 19479-65-3) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This nitrile derivative, characterized by its ethoxy and propenenitrile functional groups, has been explored for its reactivity and utility in synthetic chemistry, drug discovery, and biochemical studies. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules and its potential as a building block for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-Ethoxy-2-propenenitrile as a precursor for the synthesis of heterocyclic compounds with anticancer properties. The researchers demonstrated that the compound's unique reactivity allows for efficient cyclization reactions, leading to the formation of pyridine and pyrimidine derivatives. These derivatives exhibited promising activity against various cancer cell lines, with IC50 values in the low micromolar range. The study also highlighted the compound's potential for further structural modifications to enhance selectivity and reduce off-target effects.

In the field of chemical biology, 2-Ethoxy-2-propenenitrile has been utilized as a probe to study enzyme mechanisms. A 2022 paper in ACS Chemical Biology reported its use as a covalent inhibitor of cysteine proteases, a class of enzymes implicated in numerous diseases, including cancer and neurodegenerative disorders. The study revealed that the compound forms a stable thioether adduct with the active-site cysteine, providing insights into the design of more potent and selective protease inhibitors. This finding opens new avenues for the development of targeted therapies.

Another notable application of 2-Ethoxy-2-propenenitrile is in the synthesis of fluorinated analogs of bioactive molecules. A 2023 research article in Organic Letters described its use in the preparation of fluorinated acrylonitriles, which are valuable intermediates for the development of PET (positron emission tomography) imaging agents. The study emphasized the compound's compatibility with late-stage fluorination strategies, enabling the efficient incorporation of fluorine-18 isotopes for diagnostic applications.

Despite these advancements, challenges remain in the large-scale production and optimization of 2-Ethoxy-2-propenenitrile-based compounds. Recent efforts have focused on improving synthetic methodologies to enhance yield and purity. For instance, a 2024 study in Green Chemistry proposed a solvent-free catalytic approach for the synthesis of 2-Ethoxy-2-propenenitrile, reducing environmental impact and improving scalability. These developments are critical for translating laboratory findings into clinically viable products.

In conclusion, 2-Ethoxy-2-propenenitrile (CAS: 19479-65-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its potential in drug discovery and diagnostic applications, underscores its importance in the field. Future research should focus on expanding its utility, optimizing synthetic routes, and exploring its mechanisms of action in greater detail to unlock its full potential.